N-benzyl-2-nitro-5-[4-(phenoxyacetyl)-1-piperazinyl]aniline

• IUPAC Name: 1-[4-[3-(benzylamino)-4-nitrophenyl]piperazin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C25H26N4O4/c30-25(19-33-22-9-5-2-6-10-22)28-15-13-27(14-16-28)21-11-12-24(29(31)32)23(17-21)26-18-20-7-3-1-4-8-20/h1-12,17,26H,13-16,18-19H2
• InChI Key: PINBYFVJJKICSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2)[N+](=O)[O-])NCC3=CC=CC=C3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C25H26N4O4
• Molecular Weight: 446.5 g/mol

Description

N-benzyl-2-nitro-5-[4-(phenoxyacetyl)-1-piperazinyl]aniline is a useful research compound. Its molecular formula is C25H26N4O4 and its molecular weight is 446.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 446.19540532 g/mol and the complexity rating of the compound is 622. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Polymer Applications

One study describes the Ullmann coupling process involving the synthesis of novel azo bisphenol amines, which are key intermediates for high-temperature polycarbonates with significant electro-optic properties. This method involves the coupling of benzyl ether protected iodophenol with nitrophenylazo aniline, followed by deprotection to afford 4′-(4-nitrophenylazo)-N,N-bis(4-hydroxyphenyl)aniline. The synthesized polycarbonate shows high thermal stability and solubility in common organic solvents, making it applicable in electro-optic analysis and devices (Suresh et al., 2003).

Mechanistic Insights in Catalysis

Another study provides insights into the mechanism of nitrobenzene reduction to aniline over Pt catalysts, emphasizing the importance of the adsorption of the phenyl group on reaction kinetics. This investigation, carried out using density functional theory, elucidates the preferential pathways for the activation of the nitro group in nitrobenzene, leading to the efficient synthesis of aniline. The findings offer theoretical support for the optimization of catalytic processes involving aromatic nitro compounds, potentially guiding the development of more efficient industrial synthesis methods for aniline derivatives (Tian Sheng et al., 2016).

Analytical Chemistry Applications

Research in analytical chemistry has led to the development of methods for determining aniline and its metabolites, showcasing the utility of liquid chromatography/electrochemistry (LC/EC) for simultaneous detection. This technique allows for the direct analysis of aniline derivatives in complex mixtures, facilitating studies on the metabolism of aromatic amines and their environmental impact. The method's sensitivity and specificity are crucial for tracing the transformation products of aniline in biological and environmental samples (Radzik & Kissinger, 1984).